Cas no 84905-62-4 (1,8-Bis(dimethylaminomethyl)-3H,6H-pyrrolo(3,2-e)indole dimethiodide)
84905-62-4 structure
Product Name:1,8-Bis(dimethylaminomethyl)-3H,6H-pyrrolo(3,2-e)indole dimethiodide
CAS No:84905-62-4
MF:C18H28I2N4
MW:554.250668525696
CID:989775
PubChem ID:3069560
Update Time:2025-04-20
1,8-Bis(dimethylaminomethyl)-3H,6H-pyrrolo(3,2-e)indole dimethiodide Chemical and Physical Properties
Names and Identifiers
-
- 1,8-Bis(dimethylaminomethyl)-3H,6H-pyrrolo(3,2-e)indole dimethiodide
- trimethyl-[[3-[(trimethylazaniumyl)methyl]-1,7-dihydropyrrolo[3,2-f]indol-5-yl]methyl]azanium,diiodide
- 84905-61-3
- Ammonium, (3,6-dihydrobenzo(1,2-b:4,3-b')dipyrrol-1,8-ylenedimethylene)bis(trimethyl-, diiodide
- Benzo(1,2-b:5,4-b')dipyrrole-3,5-dimethanaminium, 1,7-dihydro-N,N,N,N',N',N'-hexamethyl-, 2I
- N,N'-[1,7-Dihydropyrrolo[3,2-f]indole-3,5-diylbis(methylene)]bis(N,N-dimethylmethanaminium) diiodide
- DTXSID801005201
- Benzo(1,2-b:4,3-b')dipyrrole-1,8-dimethanaminium, 3,6-dihydro-N,N,N,N',N',N'-hexamethyl-, 2I
- 3,5-Bis(dimethylaminomethyl)-1H,7H-pyrrolo(3,2-f)indole dimethiodide
- 84905-62-4
- Ammonium, (1,7-dihydrobenzo(1,2-b:5,4-b')dipyrrol-3,5-ylenedimethylene)bis(trimethyl-, diiodide
-
- Inchi: 1S/C18H28N4.2HI/c1-21(2,3)11-13-9-19-17-8-18-16(7-15(13)17)14(10-20-18)12-22(4,5)6;;/h7-10,19-20H,11-12H2,1-6H3;2*1H/q+2;;/p-2
- InChI Key: BPAQOISAXZDXSK-UHFFFAOYSA-L
- SMILES: [I-].[I-].[N+](C)(C)(C)CC1=CNC2C=C3C(=CC1=2)C(=CN3)C[N+](C)(C)C
Computed Properties
- Exact Mass: 554.04034g/mol
- Monoisotopic Mass: 554.04034g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 359
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 31.6Ų
1,8-Bis(dimethylaminomethyl)-3H,6H-pyrrolo(3,2-e)indole dimethiodide Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
84905-62-4 (1,8-Bis(dimethylaminomethyl)-3H,6H-pyrrolo(3,2-e)indole dimethiodide) Related Products
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